N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-(oxan-4-ylsulfanyl)ethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H18N2O2S2/c18-14(15-17-12-3-1-2-4-13(12)21-15)16-7-10-20-11-5-8-19-9-6-11/h1-4,11H,5-10H2,(H,16,18)
• InChI Key: GPHILTNRUJJTSE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol

Description

N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzo[d]thiazole-2-carboxamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its anti-inflammatory properties. TPCA-1 is a potent and selective inhibitor of the nuclear factor-kappa B (NF-κB) pathway, which plays a critical role in the regulation of immune and inflammatory responses.

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Agents

Research has demonstrated the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, which are related to the compound , showing significant reactivity towards the formation of various heterocyclic compounds. These compounds have been explored for their potential antibacterial properties, indicating a broad spectrum of application in developing new therapeutic agents (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial and Anticancer Activities

Another study focused on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, revealing a class of promising antibacterial agents. Some of these compounds displayed significant activity against Staphylococcus aureus and Bacillus subtilis, also showing that they possess antibacterial activity at non-cytotoxic concentrations, which indicates their potential as safe antimicrobial agents (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Synthesis and Evaluation of C-Nucleosides

Further research includes the synthesis and biological evaluation of new pyrazole- and tetrazole-related C-nucleosides with modified sugar moieties. These compounds have shown moderate inhibitory effects on the in vitro growth of tumor cell lines, suggesting their potential use in cancer therapy (Popsavin, Torović, Spaić, Stankov, Kapor, Tomić, & Popsavin, 2002).

GyrB Inhibitors for Tuberculosis

In the fight against tuberculosis, thiazole-aminopiperidine hybrid analogues have been developed as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds have undergone evaluations for their in vitro activities, showing promise in the development of new treatments for tuberculosis (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).

Antifungal and Anticancer Evaluation

Moreover, a study on the synthesis, spectral characterization, antibacterial, antifungal, and anticancer evaluation of N-[4-(1,3-Benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide has provided insight into the compound's utility in addressing various biological threats, including its efficacy against breast cancer cells (Senthilkumar, Umarani, & Satheesh, 2021).